[1-(4-Methoxy-benzylsulfanyl)-cyclohexyl]-acetic acid

• IUPAC Name: 2-[1-[(4-methoxyphenyl)methylsulfanyl]cyclohexyl]acetic acid
• InChI: InChI=1S/C16H22O3S/c1-19-14-7-5-13(6-8-14)12-20-16(11-15(17)18)9-3-2-4-10-16/h5-8H,2-4,9-12H2,1H3,(H,17,18)
• InChI Key: BGXNGARHYXNGPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2(CCCCC2)CC(=O)O
• Molecular Formula: C16H22O3S
• DSSTOX Substance ID: DTXSID10426833
• Molecular Weight: 294.4 g/mol
• CAS RN: 87242-92-0

Description

“[1-(4-Methoxy-benzylsulfanyl)-cyclohexyl]-acetic acid” is a chemical compound with the molecular formula C16H22O3S. It is offered by Benchchem for various applications.

Molecular Structure Analysis

The molecular structure of “[1-(4-Methoxy-benzylsulfanyl)-cyclohexyl]-acetic acid” can be analyzed based on its molecular formula C16H22O3S. The compound contains a methoxy group (-OCH3), a benzylsulfanyl group (-SCH2C6H5), a cyclohexyl group (C6H11), and an acetic acid group (-COOH).

Physical And Chemical Properties Analysis

“[1-(4-Methoxy-benzylsulfanyl)-cyclohexyl]-acetic acid” has a molecular weight of 294.409 Da. Its physical and chemical properties include a density of 1.2±0.1 g/cm3, a boiling point of 465.2±20.0 °C at 760 mmHg, and a flash point of 235.2±21.8 °C. It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 6 freely rotating bonds.

Scientific Research Applications

Advanced Oxidation Processes

Research on advanced oxidation processes (AOPs) for degrading recalcitrant compounds like acetaminophen in aqueous media shows the potential for chemicals with related structures to be involved in environmental remediation. AOPs generate various by-products, indicating the potential for complex chemical reactions involving similar compounds (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Catalytic Oxidation

Studies on the catalytic oxidation of cyclohexene highlight the importance of controlling oxidation reactions for producing valuable chemical intermediates. The ability to selectively oxidize cyclohexene into various products suggests potential applications for cyclohexyl-related compounds in synthetic chemistry (Cao, Zhu, Yang, Xu, Yu, & Xu, 2018).

Drug Development Alternatives

Research into salicylic acid derivatives for anti-inflammatory and analgesic activity points towards the potential medical applications of structurally similar compounds. The development of novel compounds as alternatives to existing drugs underscores the importance of exploring the full range of activities of compounds like "[1-(4-Methoxy-benzylsulfanyl)-cyclohexyl]-acetic acid" (Tjahjono et al., 2022).

Cell Death Regulation in Yeasts

Studies on the role of acetic acid in inducing cell death in yeasts illustrate the biological significance of carboxylic acids and their derivatives in regulating cellular functions. This research provides insights into the potential biochemical or biomedical applications of similar compounds (Chaves, Rego, Martins, Santos-Pereira, Sousa, & Côrte-Real, 2021).

Corrosion Inhibition

Investigations into organic corrosion inhibitors for industrial cleaning reveal the utility of organic compounds, including carboxylic acids, in protecting metals from corrosion. This suggests potential applications for structurally related compounds in materials science and engineering (Goyal, Kumar, Bahadur, Verma, & Ebenso, 2018).